Cas no 2639371-77-8 (rac-tert-butyl N-(1R,2R)-2-sulfanylcyclobutylcarbamate)

• Product Name: rac-tert-butyl N-(1R,2R)-2-sulfanylcyclobutylcarbamate
• CAS No: 2639371-77-8
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 5640562
• PubChem ID: 165901971
• Update Time: 2025-11-02

rac-tert-butyl N-(1R,2R)-2-sulfanylcyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-[(1R,2R)-2-sulfanylcyclobutyl]carbamate
• 2639371-77-8
• EN300-27783918
• rac-tert-butyl N-(1R,2R)-2-sulfanylcyclobutylcarbamate

• Inchi： 1S/C9H17NO2S/c1-9(2,3)12-8(11)10-6-4-5-7(6)13/h6-7,13H,4-5H2,1-3H3,(H,10,11)/t6-,7-/m1/s1
• InChI Key： QSBSGJQRXUOVCV-RNFRBKRXSA-N
• SMILES： S[C@@H]1CC[C@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 203.09799996g/mol
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.3Ų

Additional information on rac-tert-butyl N-(1R,2R)-2-sulfanylcyclobutylcarbamate

Comprehensive Overview of rac-tert-butyl N-(1R,2R)-2-sulfanylcyclobutylcarbamate (CAS No. 2639371-77-8)

rac-tert-butyl N-(1R,2R)-2-sulfanylcyclobutylcarbamate (CAS No. 2639371-77-8) is a specialized chiral compound with significant potential in pharmaceutical and organic synthesis applications. This molecule features a cyclobutyl ring with a sulfanyl group and a tert-butyl carbamate moiety, making it a valuable intermediate for drug discovery and asymmetric synthesis. Researchers are increasingly interested in this compound due to its unique stereochemistry and functional groups, which enable diverse chemical transformations.

The compound's chiral structure and sulfanyl functionality make it particularly useful in the development of enzyme inhibitors, receptor modulators, and other bioactive molecules. Recent trends in drug discovery emphasize the importance of chiral intermediates like rac-tert-butyl N-(1R,2R)-2-sulfanylcyclobutylcarbamate, as they often lead to more selective and potent therapeutics. The demand for such building blocks has grown in parallel with advancements in targeted drug delivery and precision medicine.

From a synthetic chemistry perspective, rac-tert-butyl N-(1R,2R)-2-sulfanylcyclobutylcarbamate offers multiple reactive sites for further modifications. The tert-butyl carbamate group provides stability while allowing for controlled deprotection, and the sulfanyl group can participate in various coupling reactions. These properties align with current research interests in green chemistry and atom-efficient synthesis, where multifunctional intermediates reduce waste and improve reaction efficiency.

Analytical characterization of rac-tert-butyl N-(1R,2R)-2-sulfanylcyclobutylcarbamate typically involves techniques such as NMR spectroscopy, mass spectrometry, and chiral HPLC. These methods confirm the compound's purity and stereochemical integrity, which are critical for its applications in asymmetric synthesis. The growing adoption of AI-assisted molecular design has further increased interest in well-characterized chiral building blocks like this compound.

In the pharmaceutical industry, rac-tert-butyl N-(1R,2R)-2-sulfanylcyclobutylcarbamate serves as a precursor for potential drug candidates targeting neurological disorders and metabolic diseases. Its structural features are particularly relevant to current drug development trends focusing on small molecule therapeutics and covalent inhibitors. The compound's compatibility with peptide coupling reagents and metal-catalyzed reactions makes it versatile for medicinal chemistry applications.

The market for chiral intermediates like rac-tert-butyl N-(1R,2R)-2-sulfanylcyclobutylcarbamate continues to expand, driven by the increasing demand for enantiomerically pure pharmaceuticals. This aligns with broader industry shifts toward personalized medicine and biologics development, where precise control over molecular structure is essential. Suppliers and researchers alike are exploring scalable synthetic routes to meet the growing need for such specialized compounds.

Storage and handling of rac-tert-butyl N-(1R,2R)-2-sulfanylcyclobutylcarbamate require standard laboratory precautions for sulfur-containing compounds. While not classified as hazardous under normal conditions, proper chemical storage protocols should be followed to maintain stability. The compound's shelf life can be extended through storage under inert atmosphere at low temperatures, reflecting best practices in chemical inventory management.

Future research directions for rac-tert-butyl N-(1R,2R)-2-sulfanylcyclobutylcarbamate may include exploring its applications in catalysis and materials science. The compound's unique combination of steric and electronic properties makes it potentially valuable for designing new ligands or functional materials. These potential applications align with emerging trends in smart materials and sustainable chemistry.

For researchers working with rac-tert-butyl N-(1R,2R)-2-sulfanylcyclobutylcarbamate, thorough characterization and proper handling are essential to ensure reproducible results. The compound's versatility and potential applications across multiple scientific disciplines make it an interesting subject for both academic and industrial research, particularly in the context of advancing chemical biology and drug discovery technologies.